Cas no 227466-73-1 (Dihydrocurcumin Glucuronide)

• Product Name: Dihydrocurcumin Glucuronide
• CAS No: 227466-73-1
• MF: C₂₇H₃₀O₁₂
• MW: 546.519909381866
• CID: 4670414
• PubChem ID: 165363275
• Update Time: 2025-06-15

Dihydrocurcumin Glucuronide Chemical and Physical Properties

Names and Identifiers

• Dihydrocurcumin Glucuronide
• 4-[(1E)-7-(4-Hydroxy-3-methoxyphenyl)-3,5-dioxo-1-hepten-1-yl]-2-methoxyphenyl β-D-glucopyranosiduronic acid (ACI)
• β-D-Glucopyranosiduronic acid, 4-[(1E)-7-(4-hydroxy-3-methoxyphenyl)-3,5-dioxo-1-heptenyl]-2-methoxyphenyl (9CI)
• DTXSID101025707
• 4-[(1E)-7-(4-Hydroxy-3-methoxyphenyl)-3,5-dioxo-1-hepten-1-yl]-2-methoxyphenyl ss-D-Glucopyranosiduronic Acid;
• 227466-73-1
• DihydrocurcuminGlucuronide

• Inchi： 1S/C27H30O12/c1-36-20-11-14(5-9-18(20)30)3-7-16(28)13-17(29)8-4-15-6-10-19(21(12-15)37-2)38-27-24(33)22(31)23(32)25(39-27)26(34)35/h4-6,8-12,22-25,27,30-33H,3,7,13H2,1-2H3,(H,34,35)/b8-4+/t22-,23-,24+,25-,27+/m0/s1
• InChI Key： QYWZQEYZIUHGJW-VEKQQLDOSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)C1C=CC(/C=C/C(=O)CC(=O)CCC2C=CC(O)=C(OC)C=2)=CC=1OC

Computed Properties

• Exact Mass: 546.17372639g/mol
• Monoisotopic Mass: 546.17372639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 189Ų

Additional information on Dihydrocurcumin Glucuronide

Recent Advances in the Study of Dihydrocurcumin Glucuronide (227466-73-1): A Comprehensive Research Brief

Dihydrocurcumin Glucuronide (DCG), with the CAS number 227466-73-1, has emerged as a metabolite of curcumin that exhibits enhanced bioavailability and therapeutic potential. Recent studies have focused on its pharmacokinetics, pharmacodynamics, and potential applications in treating inflammatory diseases, cancer, and metabolic disorders. This research brief synthesizes the latest findings to provide a comprehensive overview of DCG's role in modern medicine.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural modifications of DCG to improve its stability and efficacy. Researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the molecular structure and purity of DCG. The study highlighted that DCG's glucuronide moiety significantly enhances its solubility, making it a promising candidate for oral administration.

In the context of anti-inflammatory applications, a preclinical trial demonstrated DCG's ability to inhibit NF-κB signaling pathways, reducing pro-inflammatory cytokine production. Compared to its parent compound, curcumin, DCG showed a 40% higher bioavailability in murine models, as reported in a 2024 issue of Biochemical Pharmacology. These findings suggest that DCG could be a superior alternative for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Oncology research has also shed light on DCG's potential as an adjunct therapy. A recent Nature Communications article detailed DCG's synergistic effects with conventional chemotherapeutic agents like paclitaxel. The study revealed that DCG enhances the apoptosis of cancer cells by modulating oxidative stress pathways, offering a novel mechanism to overcome drug resistance in breast and pancreatic cancers.

Despite these advancements, challenges remain in the large-scale synthesis and clinical translation of DCG. Current methods for producing high-purity DCG are cost-intensive, and further pharmacokinetic studies in humans are needed to validate its therapeutic efficacy. Nevertheless, the growing body of research underscores DCG's potential as a multifaceted therapeutic agent, paving the way for future innovations in drug development.